Cas no 1361677-53-3 (5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361677-53-3
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4966912
• Update Time: 2025-06-22

5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-9-1-2-10(15)12(16)11(9)13-7(3-4-17)5-8(18)6-19-13/h1-2,5-6H,3,18H2
• InChI Key： GNEOFCGUKGGLEJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(CC#N)=CC(=CN=1)N)Cl)Cl

Computed Properties

• Exact Mass: 310.978380 g/mol
• Monoisotopic Mass: 310.978380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.6
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile

Introduction to 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361677-53-3)

5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361677-53-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its unique structural features, which include a pyridine ring, an acetonitrile group, and a trichlorophenyl substituent. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various pharmaceutical applications.

The chemical structure of 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile can be represented as follows: C₁₄H₉Cl₃N₃. The presence of the amino group and the trichlorophenyl substituent imparts specific chemical properties that are crucial for its biological interactions. The compound's molecular weight is 340.59 g/mol, and it is typically synthesized through a series of well-defined chemical reactions involving aromatic substitution and nitrile formation.

In recent years, research on 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile has focused on its potential as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant biological activity against various targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to have inhibitory effects on specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological profile of 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated its ability to modulate the activity of key enzymes and receptors, while in vivo studies have provided insights into its pharmacokinetic properties and potential therapeutic effects. These studies have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity.

The structural versatility of 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile also makes it an attractive scaffold for medicinal chemistry optimization. Researchers have explored various modifications to the core structure to enhance its potency and selectivity. For example, substituting different functional groups on the pyridine ring or modifying the trichlorophenyl substituent has led to the discovery of analogs with improved biological activity and reduced side effects.

In addition to its potential as a therapeutic agent, 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile has also been investigated for its use as a tool compound in biochemical research. Its ability to selectively interact with specific targets makes it useful for studying cellular processes and validating new drug targets. This application has contributed to a deeper understanding of disease mechanisms and has facilitated the identification of novel therapeutic strategies.

The synthesis of 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include aromatic substitution reactions followed by nitrile formation. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 5-Amino-2-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361677-53-3) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.